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Compound of Interest

Compound Name: Stearic acid-1-13C

Cat. No.: B013888 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of Stearic acid-1-13C, a crucial tool in

metabolic research and drug development. This stable isotope-labeled fatty acid serves as a

tracer to elucidate the metabolic fate of stearic acid and its role in various cellular processes.

This document outlines its commercial availability, key technical data, experimental protocols

for its use, and visual representations of relevant biological pathways and workflows.

Commercial Suppliers and Availability of Stearic
Acid-1-13C
Stearic acid-1-13C is available from a range of specialized chemical suppliers. The table

below summarizes the offerings from prominent vendors, providing key specifications to aid in

the selection of the most suitable product for your research needs.

Data Presentation: Quantitative Supplier Data
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Supplier
Catalog
Number

CAS
Number

Molecular
Weight

Isotopic
Purity
(atom %
13C)

Chemical
Purity

Available
Quantitie
s

BroadPhar

m

BP-

41113[1]

85541-42-

0[1]
285.5[1]

Not

specified

Not

specified

250 mg,

500 mg, 1

g[1]

MedChem

Express

HY-

B2219S

85541-42-

0
285.48

Not

specified

Not

specified

Inquire for

sizes

Santa Cruz

Biotechnol

ogy

sc-215569
85541-42-

0[2]
285.48[2]

Not

specified
≥99%[2]

Inquire for

sizes

Simson

Pharma

Limited

Not

specified

85541-42-

0[3]

Not

specified

Not

specified

High

quality

Inquire for

sizes[3]

Eurisotop

(a

subsidiary

of CIL)

CLM-676
85541-42-

0[4]
285.47[4] 99%[4] 98%[4] 1 g, 5 g[4]

Sigma-

Aldrich
299162[5]

85541-42-

0[5]
285.47[5] 99%[5]

99% (CP)

[5]
1 g[5]

CP Lab

Safety

Not

specified

85541-42-

0[6]
285.47[6] min 99%[6]

Not

specified
1 g[6]

Cayman

Chemical
26978

85541-42-

0
285.5

Not

specified

Not

specified

Inquire for

sizes

Note: "CP" refers to chemically pure. Specifications and availability are subject to change;

please refer to the supplier's website for the most current information.

Experimental Protocols

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://en.wikipedia.org/wiki/Stearic_acid
https://en.wikipedia.org/wiki/Stearic_acid
https://en.wikipedia.org/wiki/Stearic_acid
https://en.wikipedia.org/wiki/Stearic_acid
https://pubs.acs.org/doi/10.1021/acs.jproteome.2c00682
https://pubs.acs.org/doi/10.1021/acs.jproteome.2c00682
https://pubs.acs.org/doi/10.1021/acs.jproteome.2c00682
https://pmc.ncbi.nlm.nih.gov/articles/PMC1217427/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1217427/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6315579/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6315579/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6315579/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6315579/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6315579/
https://www.ahajournals.org/doi/10.1161/ATVBAHA.120.315260
https://www.ahajournals.org/doi/10.1161/ATVBAHA.120.315260
https://www.ahajournals.org/doi/10.1161/ATVBAHA.120.315260
https://www.ahajournals.org/doi/10.1161/ATVBAHA.120.315260
https://www.ahajournals.org/doi/10.1161/ATVBAHA.120.315260
https://www.ahajournals.org/doi/10.1161/ATVBAHA.120.315260
https://www.researchgate.net/figure/Stable-isotope-labelling-workflow-in-biological-systems-A-stable-isotope-labelled_fig1_329007229
https://www.researchgate.net/figure/Stable-isotope-labelling-workflow-in-biological-systems-A-stable-isotope-labelled_fig1_329007229
https://www.researchgate.net/figure/Stable-isotope-labelling-workflow-in-biological-systems-A-stable-isotope-labelled_fig1_329007229
https://www.researchgate.net/figure/Stable-isotope-labelling-workflow-in-biological-systems-A-stable-isotope-labelled_fig1_329007229
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013888?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The primary application of Stearic acid-1-13C is as a tracer in metabolic flux analysis (MFA) to

study the pathways of fatty acid metabolism. Below are generalized protocols for in vitro cell

culture and in vivo animal studies, as well as sample preparation for mass spectrometry

analysis.

In Vitro Metabolic Labeling with Stearic Acid-1-13C
This protocol describes the labeling of cultured cells to trace the incorporation of stearic acid

into various lipid species.

Cell Culture: Plate cells at a desired density and culture in standard growth medium until

they reach the desired confluency.

Preparation of Labeling Medium: Prepare a stock solution of Stearic acid-1-13C complexed

to fatty acid-free bovine serum albumin (BSA). The final concentration of the labeled stearic

acid in the culture medium will depend on the specific cell type and experimental goals.

Labeling: Remove the standard growth medium from the cells and wash with phosphate-

buffered saline (PBS). Replace with the prepared labeling medium containing Stearic acid-
1-13C.

Incubation: Incubate the cells for a predetermined time course (e.g., 0, 2, 4, 8, 24 hours) to

allow for the uptake and metabolism of the labeled fatty acid.

Cell Harvesting and Lipid Extraction: After incubation, wash the cells with cold PBS and

harvest. Extract total lipids using a suitable method, such as the Bligh-Dyer or Folch

extraction.

In Vivo Fatty Acid Tracing in Animal Models
This protocol provides a framework for administering Stearic acid-1-13C to animal models to

study its systemic metabolism.

Animal Acclimation: Acclimate animals to the experimental conditions and diet.

Tracer Administration: Administer Stearic acid-1-13C to the animals. The route of

administration (e.g., oral gavage, intravenous injection) and the dosage will depend on the

research question. The tracer can be mixed with a carrier oil for oral administration.
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Sample Collection: Collect blood samples at various time points post-administration. Tissues

of interest can be collected at the end of the experiment.

Sample Processing: Separate plasma from blood samples. Store plasma and tissue samples

at -80°C until analysis.

Sample Preparation for LC-MS/MS Analysis
This protocol outlines the steps for preparing lipid extracts for analysis by liquid

chromatography-tandem mass spectrometry (LC-MS/MS).

Internal Standard Spiking: Add a known amount of an appropriate internal standard (e.g., a

deuterated lipid standard) to the lipid extract.

Derivatization (Optional): For some LC-MS methods, derivatization of the fatty acids may be

necessary to improve ionization efficiency and chromatographic separation.

Reconstitution: Evaporate the solvent from the lipid extract under a stream of nitrogen and

reconstitute the sample in a solvent compatible with the LC mobile phase.

Analysis: Inject the reconstituted sample into the LC-MS/MS system for analysis. Use

multiple reaction monitoring (MRM) to specifically detect and quantify the 13C-labeled lipid

species.

Visualizations: Signaling Pathways and
Experimental Workflows
The following diagrams, generated using the DOT language, illustrate key concepts related to

the use of Stearic acid-1-13C.

Metabolic Fate of Stearic Acid
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Caption: Metabolic conversion of Stearic acid-1-13C.
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Caption: Workflow for in vitro 13C-stearic acid tracing.
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Caption: Stearic acid's role in insulin signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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